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Compound of Interest

Compound Name: (1R,2R)-2-PCCA hydrochloride

cat. No.: B2571117

An In-Depth Technical Guide to (1R,2R)-2-PCCA Hydrochloride: A Potent GPR88 Agonist
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1R,2R)-2-PCCA hydrochloride, a
potent and selective agonist for the G protein-coupled receptor 88 (GPR88). This document
details its chemical properties, mechanism of action, and key experimental data, offering
valuable insights for researchers in neuroscience and drug discovery.

Introduction

(1R,2R)-2-PCCA hydrochloride, a diastereomer of 2-PCCA, has emerged as a critical
pharmacological tool for studying the function of GPR88, an orphan receptor highly expressed
in the striatum.[1][2] Its ability to modulate GPR88 signaling provides a pathway to investigate
the receptor's role in various neurological and psychiatric disorders.

Chemical Properties
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Property Value

(1R,2R)-2-(pyridin-2-yl)cyclopropane-1-

IUPAC Name carboxylic acid --INVALID-LINK--amide
hydrochloride

Molecular Formula C30H3sCINsO

Molecular Weight 492.1 g/mol

CAS Number 1609563-71-4

Appearance Solid

Purity >98%

Solubility Soluble in DMSO

Mechanism of Action

(1R,2R)-2-PCCA hydrochloride is a potent agonist of the GPR88 receptor.[1] GPR88 is
coupled to the Gai subunit of the heterotrimeric G protein complex.[3] Upon agonist binding,
GPR88 activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in
intracellular cyclic adenosine monophosphate (CAMP) levels.[3] This signaling cascade
ultimately modulates neuronal excitability in the striatum.
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Caption: GPR88 signaling pathway upon agonist binding.

Quantitative Data

The potency of (1R,2R)-2-PCCA hydrochloride has been determined in various in vitro

assays. The half-maximal effective concentration (ECso) values are summarized below.

Assay Type Cell Line ECso (nM) Reference
HEK?293 cells stably

GloSensor™ cAMP _
expressing human 603 [2]

Assay
GPR88

LANCE® TR-FRET CHO cells expressing 56 ]

CAMP Assay human GPR88

Cell-free Assay Not Applicable 3 [2]

Experimental Protocols
Synthesis of (1R,2R)-2-PCCA hydrochloride

The synthesis of (1R,2R)-2-PCCA and its hydrochloride salt is a multi-step process. A general

outline based on published methods is provided below.[5][6]

Experimental Workflow: Synthesis
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Starting Materials:
(-)-(2S,3S)-N-Boc-2-amino-3-methyl-1-pentanol
4-bromoaniline

(x)-trans-2-(pyridin-2-yl)cyclopropanecarboxylic acid

Reductive amination to form amine intermediate

'

Amide coupling with cyclopropanecarboxylic acid

'

Suzuki coupling with 4-propylphenylboronic acid

'

Chiral HPLC separation of diastereomers

'

Boc deprotection with HCI in dioxane

(1R,2R)-2-PCCA hydrochloride
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HEK?293 or CHO cells stably expressing GPR88

Cell seeding in 384-well plates

'

Incubation with (1R,2R)-2-PCCA hydrochloride (various concentrations)

'

Stimulation with forskolin

'

Addition of cAMP detection reagents (e.g., GloSensor™ or LANCE® TR-FRET)

'

Signal measurement (Luminescence or TR-FRET)

'

Data analysis to determine EC50

Potency of (1R,2R)-2-PCCA hydrochloride determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/2-PCCA_hydrochloride_.html
https://www.medchemexpress.com/_1R,2R_-2-PCCA_hydrochloride_.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5071162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5071162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5071162/
https://www.benchchem.com/pdf/Application_Note_Gpr88_IN_1_Protocol_for_cAMP_Functional_Assay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4102971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4102971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6108082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6108082/
https://www.benchchem.com/product/b2571117#what-is-1r-2r-2-pcca-hydrochloride
https://www.benchchem.com/product/b2571117#what-is-1r-2r-2-pcca-hydrochloride
https://www.benchchem.com/product/b2571117#what-is-1r-2r-2-pcca-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2571117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

